Cas no 1979683-60-7 (Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate)

• Product Name: Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate
• CAS No: 1979683-60-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5779516
• PubChem ID: 103543536
• Update Time: 2025-05-22

Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1979683-60-7
• tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate
• Tert-butyl 6-amino-1,3-benzodioxole-5-carboxylate
• EN300-6508145
• Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate

• Inchi： 1S/C12H15NO4/c1-12(2,3)17-11(14)7-4-9-10(5-8(7)13)16-6-15-9/h4-5H,6,13H2,1-3H3
• InChI Key： UYNPRFIPHSDHOG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2=C(C=C1N)OCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate

Comprehensive Overview of Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate (CAS No. 1979683-60-7)

Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate (CAS No. 1979683-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dioxaindane core and tert-butyl ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylate groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential to modulate biological pathways, such as those involved in central nervous system (CNS) disorders and metabolic diseases. The compound's CAS No. 1979683-60-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the tert-butyl ester group in Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate offers stability under various reaction conditions, making it ideal for multi-step synthesis. This attribute aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized. The compound's dioxaindane scaffold also contributes to its lipophilicity, a critical factor in drug design for improving bioavailability.

The pharmaceutical industry's focus on precision medicine has further elevated the importance of intermediates like Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate. Its ability to serve as a precursor for targeted therapies resonates with current explorations into personalized treatment options. Additionally, its CAS No. 1979683-60-7 is often cited in patents related to neuroprotective agents and anti-inflammatory drugs.

Beyond pharmaceuticals, Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate finds applications in agrochemical research, where its derivatives are investigated for crop protection and pest management. The compound's amino functionality allows for further derivatization, enabling the development of novel biodegradable pesticides. This aligns with global efforts to reduce environmental impact while maintaining agricultural productivity.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate. These methods ensure high purity and confirm its structural integrity, which is crucial for reproducible research outcomes. The compound's CAS No. 1979683-60-7 is a key identifier in quality control protocols.

In summary, Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate (CAS No. 1979683-60-7) represents a pivotal intermediate in modern chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its significance in addressing contemporary scientific challenges. As interest in heterocyclic chemistry and bioactive molecules continues to grow, this compound will undoubtedly remain at the forefront of innovation.